Cas no 124-12-9 (Octanenitrile)

Octanenitrile Properties

Names and Identifiers

• n-Heptyl cyanide
• Caprylonitrile
• Octanenitrile
• Octanonitrile
• Heptyl Cyanide
• arneel 8
• caprylnitrile
• n-Octansαurenitril
• 1-Cyanheptan
• Caprylonitril
• Octannitril
• Heptylcyanid
• OCTYL NITRILE
• arneel8
• N-CAPRYLIC NITRILE
• caprylic nitrile
• n-Heptyl cyanide,97%
• Heptyl cyanide,Caprylonitrile
• N-HEPTYL CYANIDE
• N-OCTYL NITRILE
• N-OCTANONITRILE
• octanonitrile
• caprylonitrile
• n-heptyl cyanide
• Heptyl cyanide
• Arneel 8
• OCTANENITRILE
• OCTANONITRILE
• Caprylnitrile
• +Expand

• MDL： MFCD00001983
• InChIKey： YSIMAPNUZAVQER-UHFFFAOYSA-N
• Inchi： 1S/C8H15N/c1-2-3-4-5-6-7-8-9/h2-7H2,1H3
• SMILES： CCCCCCCC#N

Computed Properties

• Exact Mass: 125.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 125.120449
• Heavy Atom Count: 9
• Complexity: 88
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.87048
• PSA: 23.79000
• Refractive Index: n20/D 1.42(lit.)
• Boiling Point: 198-200 °C(lit.)
• Melting Point: −45 °C (lit.)
• Vapor Pressure: 14.2±0.1 mmHg at 25°C
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Color/Form: colorless liquid
• Solubility: Insoluble in water, slightly soluble in ethanol, soluble in ether
• Density: 0.814 g/mL at 25 °C(lit.)

Octanenitrile Security Information

• Symbol: GHS07
• RTECS：RG9700300
• WGK Germany：2
• Safety Term：6.1(b)
• Safety Instruction： S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1(b)
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P280
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：III
• Risk Phrases： 20/21/22
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1(b)

Octanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides